![molecular formula C7H16Cl2N6 B3010228 N5-(Piperidin-4-yl)-1H-1,2,4-triazole-3,5-diamine dihydrochloride CAS No. 2225142-13-0](/img/structure/B3010228.png)
N5-(Piperidin-4-yl)-1H-1,2,4-triazole-3,5-diamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N5-(Piperidin-4-yl)-1H-1,2,4-triazole-3,5-diamine dihydrochloride” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals , and a 1,2,4-triazole ring, which is a type of heterocyclic compound. The “dihydrochloride” indicates that it is a salt with two chloride ions.
Scientific Research Applications
Antimicrobial Activity
- N5-(Piperidin-4-yl)-1H-1,2,4-triazole-3,5-diamine dihydrochloride and its derivatives have been found to exhibit significant antimicrobial activity. This is particularly evident in compounds containing piperidine or pyrrolidine rings, as demonstrated in a study by Krolenko et al. (2016) focusing on the synthesis and antimicrobial activity of related oxadiazole derivatives (Krolenko, Vlasov, & Zhuravel, 2016).
Synthesis and Structural Studies
- The compound has been synthesized through multi-step processes involving etherification, hydrazonation, cyclization, and reduction, with a focus on studying the molecular structures and tautomeric properties of the intermediates and final products. Zhang et al. (2019) described such a process for a related triazole derivative (Zhang et al., 2019).
Potential in Energetic Materials
- The compound's derivatives have potential applications in "green" Energetic Materials (EMs) due to their high thermostability, low toxicity, and insensitive nature to impact, friction, and electrostatic discharge. Shlomovich et al. (2017) explored this aspect in their study on nitrogen-rich EMs (Shlomovich et al., 2017).
Anti-cancer Properties
- Derivatives of this compound have been studied for their anti-cancer properties, particularly as EGFR inhibitors. Karayel (2021) conducted a detailed study on benzimidazole derivatives containing the 1,2,4-triazole moiety, exploring their mechanism in anti-cancer activities (Karayel, 2021).
Applications in Neuroscience
- Some derivatives are investigated as potential selective h5-HT1D agonists for the treatment of migraine, as shown in a study by Bourrain et al. (1999), focusing on 4-hydroxy-1-[3-(5-(1,2,4-triazol-4-yl)-1H-indol-3-yl)propyl]piperidines (Bourrain et al., 1999).
Future Directions
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the study and development of new piperidine derivatives, including “N5-(Piperidin-4-yl)-1H-1,2,4-triazole-3,5-diamine dihydrochloride”, could be a promising direction for future research in drug discovery.
properties
IUPAC Name |
3-N-piperidin-4-yl-1H-1,2,4-triazole-3,5-diamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N6.2ClH/c8-6-11-7(13-12-6)10-5-1-3-9-4-2-5;;/h5,9H,1-4H2,(H4,8,10,11,12,13);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGNSUJFJOSGSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=NNC(=N2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.